molecular formula C15H27NO B8537457 2,2,6,6-Tetramethyl-1-(prop-2-en-1-yl)-4-[(prop-2-en-1-yl)oxy]piperidine CAS No. 43224-72-2

2,2,6,6-Tetramethyl-1-(prop-2-en-1-yl)-4-[(prop-2-en-1-yl)oxy]piperidine

Cat. No.: B8537457
CAS No.: 43224-72-2
M. Wt: 237.38 g/mol
InChI Key: AVFYJRUCTNQIEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,6,6-Tetramethyl-1-(prop-2-en-1-yl)-4-[(prop-2-en-1-yl)oxy]piperidine is a useful research compound. Its molecular formula is C15H27NO and its molecular weight is 237.38 g/mol. The purity is usually 95%.
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Properties

CAS No.

43224-72-2

Molecular Formula

C15H27NO

Molecular Weight

237.38 g/mol

IUPAC Name

2,2,6,6-tetramethyl-4-prop-2-enoxy-1-prop-2-enylpiperidine

InChI

InChI=1S/C15H27NO/c1-7-9-16-14(3,4)11-13(17-10-8-2)12-15(16,5)6/h7-8,13H,1-2,9-12H2,3-6H3

InChI Key

AVFYJRUCTNQIEM-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(CC(N1CC=C)(C)C)OCC=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-allyloxy-2,2,6,6-tetramethyl-piperidine (150 g, 0.76 mol), di-allyl carbonate (115 g, 0.8 mol) and PdCl2 (1.35 g, 1.6 mmol) are charged under nitrogen atmosphere into a 3-necked 500 ml-flask equipped with a thermometer and a reflux condenser. The solution is heated under stirring to 110° C. for 24 hours. Gas-chromatographic analysis of the reaction mixture then shows that the reaction produced the desired 1-allyl-4-allyloxy-2,2,6,6-tetramethyl-piperidine in 63% yield (calculated on the starting 4-allyloxy-2,2,6,6-tetramethyl-piperidine) and >97% selectivity.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
115 g
Type
reactant
Reaction Step One
Name
PdCl2
Quantity
1.35 g
Type
catalyst
Reaction Step One

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